Potassium;nitromethylidene(dioxido)azanium
Overview
Description
Potassium;nitromethylidene(dioxido)azanium, also known as Dinitromethane Potassium Salt, is an intermediate in the synthesis of Dichlorodinitromethane . It’s a derivative of nitromethane which is used in the preparation of Thermobaric explosives (TBX’s) . The molecular weight is 144.13 and the molecular formula is CHKN2O4 .
Molecular Structure Analysis
The molecular structure of Potassium;nitromethylidene(dioxido)azanium is represented by the formula CHKN2O4 . The compound consists of one carbon atom, one hydrogen atom, one potassium atom, two nitrogen atoms, and four oxygen atoms .Chemical Reactions Analysis
While specific chemical reactions involving Potassium;nitromethylidene(dioxido)azanium are not available, potassium generally reacts with other elements and compounds in predictable ways. For example, potassium reacts with acetic acid to produce potassium acetate and carbon dioxide .Physical And Chemical Properties Analysis
Potassium;nitromethylidene(dioxido)azanium is a yellow solid with a solubility in DMSO . As a potassium compound, it shares some properties with other potassium compounds. For example, potassium is a soft and white metal with a silvery lustre, a low melting point, and is a good conductor of heat and electricity .properties
IUPAC Name |
potassium;nitromethylidene(dioxido)azanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CHN2O4.K/c4-2(5)1-3(6)7;/h1H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRJQVQNYXPKSHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=[N+]([O-])[O-])[N+](=O)[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=[N+](/[O-])\[O-])\[N+](=O)[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CHKN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40702410 |
Source
|
| Record name | PUBCHEM_53440180 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40702410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium;nitromethylidene(dioxido)azanium | |
CAS RN |
32617-22-4 |
Source
|
| Record name | PUBCHEM_53440180 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40702410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
